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Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

ASX-173 is a potent and specific small molecule inhibitor of asparagine synthetase (ASNS),

the enzyme responsible for the biosynthesis of asparagine.[1][2][3][4] By binding to the

ASNS/Mg2+/ATP complex, ASX-173 acts as an uncompetitive inhibitor, leading to the depletion

of intracellular asparagine.[5][6][7] This disruption of asparagine metabolism has been shown

to induce the integrated stress response (ISR), disrupt nucleotide synthesis, and trigger cell

cycle arrest and apoptosis in cancer cells.[1][2][3][5][6] Notably, ASX-173 can potentiate the

anticancer effects of L-asparaginase, an enzyme that depletes circulating asparagine.[1][2][3]

This application note provides detailed protocols for assessing the effect of ASX-173 on cell

viability using common colorimetric and luminescent assays. The provided methodologies are

intended to serve as a starting point for researchers and can be adapted based on specific cell

types and experimental goals.

Mechanism of Action Signaling Pathway
The following diagram illustrates the signaling pathway affected by ASX-173.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

